2,2-dimethyl-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}propanamide

• IUPAC Name: 2,2-dimethyl-N-[(1-thiophen-2-yltriazol-4-yl)methyl]propanamide
• InChI: InChI=1S/C12H16N4OS/c1-12(2,3)11(17)13-7-9-8-16(15-14-9)10-5-4-6-18-10/h4-6,8H,7H2,1-3H3,(H,13,17)
• InChI Key: MWQHFXYUKDYPNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC1=CN(N=N1)C2=CC=CS2
• Molecular Formula: C12H16N4OS
• Molecular Weight: 264.35 g/mol

Description

2,2-dimethyl-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}propanamide is a chemical compound that belongs to the class of amides. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

Target of Action

It’s known that thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . Similarly, indole derivatives, which share structural similarities with triazoles, have shown diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Mode of Action

Compounds containing thiophene and triazole moieties are known to interact with various biological targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the exact nature and structure of the compound.

Biochemical Pathways

Given the known biological activities of thiophene and triazole derivatives, it can be inferred that this compound may affect a variety of biochemical pathways related to inflammation, cancer progression, microbial growth, and blood pressure regulation .

Pharmacokinetics

For instance, the presence of the amide group in propanamide derivatives can influence their solubility and absorption .

Result of Action

Based on the known biological activities of thiophene and triazole derivatives, this compound may have potential anticancer, anti-inflammatory, antimicrobial, and antihypertensive effects .

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,2-dimethyl-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}propanamide in lab experiments is its relatively simple synthesis method. The compound is also stable and can be easily purified using column chromatography. However, one limitation of using this compound is its low solubility in water, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several potential future directions for the study of 2,2-dimethyl-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}propanamide. One possible direction is to investigate its potential as a therapeutic agent for the treatment of Alzheimer's disease. Another direction is to explore its potential applications in material science, such as in the development of new catalysts or sensors. Additionally, further studies are needed to elucidate the compound's mechanism of action and to optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}propanamide involves the reaction of 2,2-dimethylpropionyl chloride with 1-(thiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, followed by the reduction of the resulting acid chloride with sodium borohydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2,2-dimethyl-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}propanamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit antitumor, anti-inflammatory, and antibacterial activities. It has also been investigated as a potential therapeutic agent for the treatment of Alzheimer's disease.